Cas no 2748-02-9 (L-Leucine tert-butyl ester hydrochloride)

L-Leucine tert-butyl ester hydrochloride Properties

Names and Identifiers

• H-Leu-OtBu.HCL
• l-leucinet-butylesterhydrochloride*crystalline
• LEUCINE-OTBU HCL
• L-LEUCINE, 1,1-DIMETHYLETHYL ESTER, HYDROCHLORIDE
• L-LEUCINE TERT-BUTYL ESTER HYDROCHLORIDE
• L-LEUCINE T-BUTYL ESTER
• L-LEUCINE T-BUTYL ESTER HCL
• L-LEUCINE T-BUTYL ESTER HCL SALT
• L-LEUCINE T-BUTYL ESTER HYDROCHLORIDE
• H-LEU-OTBU·HCL
• L-Leucine t-Butyl Ether Hcl Salt
• (S)-tert-Butyl 2-amino-4-methylpentanoate hydrochloride
• H-Leu-OtBu•HCl
• H-Leu-OtBu�HCl
• H-LEU-OTBU‧HCL
• H-L-Leu-OtBu*HCl
• Leu-OtBu.Hcl
• tert-Butyl L-leucinate hydrochloride
• DL-leucine t-butyl ester hydrochloride
• HCl*leucine tert butyl ester
• H-Leu-O-t-Bu hydrochloride
• H-LEU-OTBU HYDROCHLORIDE
• H-Leu-OtBu,HCl
• L-l
• L-Leucine tert·butyl ester hydrochloride
• L-LEUCINE-TERT-BUTYLESTER HYDROCHLORIDE
• L-Leucine,1,1-dimethylethyl ester, hydrochloride (9CI)
• Leucine, tert-butyl ester,hydrochloride (6CI,7CI)
• Leucine, tert-butyl ester, hydrochloride, L- (8CI)
• tert-Butyl (S)-2-amino-4-methylpentanoate hydrochloride
• L-Leucine tert-butyl esterhydrochloride
• H-LEU-OTBU HCL
• L-Leucine tert-butyl ester HCl
• H-Leu-OBut HCl
• H-Leu-OBut.HCl
• H-Leu-OtBu yenHCl
• H-Leu-OtBu. HCl
• TERT-BUTYL (2S)-2-AMINO-4-METHYLPENTANOATE HYDROCHLORIDE
• KSC491O3F
• RFUW
• FD21900
• L0197
• J-300171
• HY-W008061
• 2748-02-9
• L-leucine 1,1-dimethylethyl ester hydrochloride
• RFUWRXIYTQGFGA-QRPNPIFTSA-N
• A847910
• CS-W008061
• L-leucine ter-butyl ester hydrochloride
• SCHEMBL953367
• DTXSID20950174
• L-leucine tertbutylester hydrochloride
• EN300-107996
• tert-Butyl leucinate--hydrogen chloride (1/1)
• AM20090344
• leucine t-butyl ester hydrochloride
• AKOS015924108
• M03065
• MFCD00038906
• L-leucine tert-butyl ester-hydrochloride
• (S)-TERT-BUTYL 2-AMINO-4-METHYLPENTANOATE HCL
• leucine tert-butyl ester hydrochloride
• L-leucin-tert.-butylester-hydrochloride
• AS-12233
• Q-101707
• H-Leu-OtBu·HCl,98%
• tert-butyl (2S)-2-amino-4-methylpentanoate;hydrochloride
• DA-54035
• +Expand

• MDL： MFCD00038906
• InChIKey： RFUWRXIYTQGFGA-QRPNPIFTSA-N
• Inchi： 1S/C10H21NO2.ClH/c1-7(2)6-8(11)9(12)13-10(3,4)5;/h7-8H,6,11H2,1-5H3;1H/t8-;/m0./s1
• SMILES： Cl[H].O(C([C@]([H])(C([H])([H])C([H])(C([H])([H])[H])C([H])([H])[H])N([H])[H])=O)C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H]
• BRN： 3697141

Computed Properties

• Exact Mass: 223.133907g/mol
• Surface Charge: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 5
• Monoisotopic Mass: 223.133907g/mol
• Monoisotopic Mass: 223.133907g/mol
• Topological Polar Surface Area: 52.3Ų
• Heavy Atom Count: 14
• Complexity: 170
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• XLogP3: Not available
• Surface Charge: 0

Experimental Properties

• LogP: 3.20380
• PSA: 52.32000
• Refractive Index: 1.444
• Boiling Point: 222.4°C at 760 mmHg
• Melting Point: 167°C(lit.)
• Flash Point: 90.3℃
• Color/Form: Not available
• Solubility: Not available
• Specific Rotation: +18.0 to +21.0° (c=2, EtOH)
• Density: 0.9290

L-Leucine tert-butyl ester hydrochloride Security Information

• WGK Germany：3
• Safety Instruction： 24/25
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store long-term at 2-8°C
• Signal Word：Warning
• HazardClass：IRRITANT

L-Leucine tert-butyl ester hydrochloride Customs Data

• HS CODE：2922499990
• Customs Data：

  China Customs Code:

  2922499990

  Overview:

  2922499990 Other amino acids and their esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  P.Imported animals and plants\Quarantine of animal and plant products
  Q.Outbound animals and plants\Quarantine of animal and plant products
  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  HS:2922499990 other amino-acids, other than those containing more than one kind of oxygen function, and their esters; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters